Cas no 61330-10-7 (Hexanedioic acid, 3-cyano-3-phenyl-, diethyl ester)
61330-10-7 structure
Product Name:Hexanedioic acid, 3-cyano-3-phenyl-, diethyl ester
CAS No:61330-10-7
MF:C17H21NO4
MW:303.35294508934
CID:483716
PubChem ID:21506791
Update Time:2025-04-19
Hexanedioic acid, 3-cyano-3-phenyl-, diethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Hexanedioic acid, 3-cyano-3-phenyl-, diethyl ester
- diethyl 3-cyano-3-phenylhexanedioate
- NYGHQVIGELMQHF-UHFFFAOYSA-N
- DTXSID70615246
- SCHEMBL11847067
- 61330-10-7
- diethyl beta-cyano-beta-phenyladipate
-
- Inchi: 1S/C17H21NO4/c1-3-21-15(19)10-11-17(13-18,12-16(20)22-4-2)14-8-6-5-7-9-14/h5-9H,3-4,10-12H2,1-2H3
- InChI Key: NYGHQVIGELMQHF-UHFFFAOYSA-N
- SMILES: O(CC)C(CC(C#N)(C1C=CC=CC=1)CCC(=O)OCC)=O
Computed Properties
- Exact Mass: 303.14713
- Monoisotopic Mass: 303.14705815g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 10
- Complexity: 420
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 76.4Ų
Experimental Properties
- PSA: 76.39
Hexanedioic acid, 3-cyano-3-phenyl-, diethyl ester Related Literature
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
61330-10-7 (Hexanedioic acid, 3-cyano-3-phenyl-, diethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk